4-Formylbenzoyl chloride
Overview
Description
4-Formylbenzoyl chloride is a chemical compound that has been studied for its reactivity and potential applications in various fields of chemistry. It is known for its ability to participate in selective reactions with different reagents, which makes it a valuable compound for synthetic chemistry.
Synthesis Analysis
The synthesis of derivatives from this compound has been explored in several studies. For instance, the compound has been used to react with benzylic Wittig reagents to yield products derived from selective attack at the formyl group. This reaction has been shown to produce yields ranging from 40-60% . Additionally, a two-dimensional barium(II) coordination polymer was synthesized using 4-formylbenzoic acid, which is closely related to this compound, by reacting with barium carbonate .
Molecular Structure Analysis
The molecular structure of compounds related to this compound has been determined using various analytical techniques. For example, the structure of a new 4-ferrocenylbenzoyl chloride-bonded stationary phase for high-performance liquid chromatography (HPLC) was characterized by infrared spectroscopy, elemental analysis, and thermogravimetric analysis . Single crystal X-ray diffraction data was used to determine the molecular structure of a compound synthesized from 4-methylbenzoyl chloride .
Chemical Reactions Analysis
This compound has been shown to participate in a variety of chemical reactions. The selective reactions with α-aryl Wittig reagents are a notable example, demonstrating the compound's reactivity with the formyl moiety . Furthermore, the creation of a new stationary phase for HPLC indicates the compound's utility in forming materials with specific chromatographic properties .
Physical and Chemical Properties Analysis
The physical and chemical properties of materials derived from this compound have been evaluated in different studies. The new 4-ferrocenylbenzoyl chloride-bonded stationary phase exhibited various interactions with solutes, such as hydrophobic, hydrogen bonding, π-π, dipole-dipole, and charge-transfer interactions, which are crucial for its performance in chromatography . The barium(II) coordination polymer based on 4-formylbenzoic acid showed blue fluorescent emission in the solid state at room temperature, indicating interesting photophysical properties .
Scientific Research Applications
Selective Reactions with α-Aryl Wittig Reagents : A study by Wätjen, Dahl, and Buchardt (1983) explored the selective reactions of benzylic Wittig reagents with 4-formylbenzoyl chloride, demonstrating selective attack at the formyl group of this compound (Wätjen, Dahl, & Buchardt, 1983).
Enhancing LC–MS Detection of Estrogens : Higashi et al. (2006) investigated using this compound in a derivatization method to increase detection responses of estrogens in biological fluids when using liquid chromatography–mass spectrometry (Higashi et al., 2006).
Cyclization Studies : Mendenhall et al. (1994) investigated the cyclization of the 2-formylbenzoyl radical, suggesting that rotation of the formyl group may be a rate-limiting step in this process (Mendenhall et al., 1994).
Phase Transfer Catalysis : Lu (2014) studied the use of benzyl triethyl ammonium chloride as a phase transfer catalyst for synthesizing derivatives of this compound (Lu, 2014).
Nickel(II) Selective Potentiometric Sensor : Gupta et al. (2000) explored the use of a compound related to this compound for preparing membrane electrodes selective to nickel ions (Gupta et al., 2000).
Synthesis and Antimicrobial Activity : Kardile and Kalyane (2010) explored the synthesis of thiomorpholine derivatives using a process that involved the treatment of an acid with thionyl chloride to yield a compound related to this compound (Kardile & Kalyane, 2010).
Tracing Crystallization Pathways : Dikundwar and Row (2014) studied the crystallization pathway of a related compound, 4-fluorobenzoyl chloride, which may provide insights into the behavior of this compound (Dikundwar & Row, 2014).
properties
IUPAC Name |
4-formylbenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClO2/c9-8(11)7-3-1-6(5-10)2-4-7/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDIVWLLJXNXCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00497638 | |
Record name | 4-Formylbenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00497638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16173-52-7 | |
Record name | 4-Formylbenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00497638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-formylbenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 4-Formylbenzoyl chloride in the provided research papers?
A: In the provided research papers, this compound functions as a key building block in organic synthesis. It is primarily utilized in the creation of compounds containing 1,3,4-oxadiazole-benzene units [, ] and in the synthesis of Imatinib, an anti-cancer drug [].
Q2: How does the aldehyde group on this compound contribute to its synthetic utility?
A: The aldehyde group present in this compound plays a crucial role in enabling cyclical chain extension. After reacting with a 1H-tetrazole group to form a 1,3,4-oxadiazole ring, a new aldehyde group, originating from this compound, is introduced in the resulting compound. This allows for the continuation of the reaction cycle, leading to extended chains composed of 1,3,4-oxadiazole-benzene units [].
Q3: Can you describe a specific reaction pathway involving this compound?
A: In the synthesis of Imatinib, this compound undergoes an amidation reaction with (6-methyl-N-(4-pyridine-3-yl)pyridine-2-yl)benzene-1,3-diamine. This reaction forms an amide intermediate, N-(3-(4-(pyridine-3-yl)pyrimidine-2-ylamino)-4-methylphenyl)-4-formylbenzamide. This intermediate further reacts with N-methylpiperazine to finally yield Imatinib [].
Q4: Are there any alternative applications of this compound in organic synthesis?
A: Beyond the synthesis of 1,3,4-oxadiazole-benzene chains and Imatinib, this compound is also employed in the synthesis of imine compounds. It can be reacted with 2-amino-4,6-dimethylpyridine to produce N-(4,6-dimethyl-pyridin-2-yl)-4-formyl-benzamide, which serves as a precursor for the formation of imine derivatives [].
Q5: What challenges are associated with the synthesis of imine compounds using this compound?
A: Imine synthesis often faces challenges related to its reversible nature and susceptibility to hydrolysis, leading to moderate yields. Researchers are exploring strategies like utilizing self-replicating catalysts derived from the imine product itself to enhance imine formation efficiency [].
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